AbstractOil-based mud is widely used in shale oil well drilling because of its good stability and high temperature resistance at high temperature. However, during the drilling process of shale oil wells, fluid displacement between the annulus and the formation occurs. The existing temperature field model cannot predict the temperature distribution of the wellbore annulus under this condition. Based on the equations of heat conduction and conservation of energy, a new model of wellbore heat transfer in shale oil wells considering the displacement between downhole fluids is established in this paper. By comparing the temperature distribution of annular fluid under normal circulation, lost circulation and overflow, the accuracy of this model is confirmed. Taking the parameters of a shale oil well in a certain area as an example, the factors that affect the temperature of the annular fluid are analyzed and solved. Numerical analysis and simulation results show that the flow rate remains unchanged, and the annular temperature decreases by about 1.42 °C/L when the flow rate of the annulus increases. As the specific heat capacity of shale oil increases, the annular temperature increases by about 0.0012 °C/J/(kg·°C). In addition, when displacement between fluids occurs in the upper open-hole segment, there is an inflection point on the temperature distribution curve of the annular fluid, and the location of the inflection point is consistent with the location of the fluid displacement point. The results can provide a theoretical reference for drilling in complex formations with frequent formation-annulus fluid displacement, leakage and overflow.

AbstractNanofluids have attracted a lot of attention since their significant enhancement in thermal properties, however there are few reports on the study of the viscosity of nanofluids from an experimental point of view. In this work, the rheological behavior of functionalized multi-walled carbon nanotubes (F-MWCNTs) and coated with MoS2 (MWCNTs-MoS2) in a commercial palm oil as base fluid was evaluated. The purification and functionalization process of the MWCNTs was performed by acid leaching and investigated by FTIR, and stable nanofluids were prepared with MWCNTs concerning time. The rheological behavior of nanofluids with MWCNTs was performed as a function of temperature at different concentrations (0.1, 0.5 and 1% wt.). The effect of time, temperature, shear rate and shear stress versus shear rate were determined. The results indicate that the nanofluid behaves as a Newtonian fluid independently of the MWCNTs concentrations and temperatures evaluated. The viscosity index increases by 16% at a concentration of 1% wt. of F-MWCNTs and for nanofluids added with MWCNTs-MoS2 had significant effect on the effect of temperature.

AbstractDeep oil and gas are essential alternative resources for future energy sources, but the lack of high temperature and high salt resistance mechanisms and agents significantly limits their development. Copolymers of six commonly used high-temperature and salt resistance monomers and acrylamide with similar molecular weights were prepared to improve oil recovery in deep reservoirs. The effects of different functional groups on the high-temperature and salt resistance of polymers were revealed by the drilling fluid and elemental analysis, TOC test, Zeta potential, particle size, and other analytical methods. Experimental results indicate that the pyrrole ring groups, quaternary amine groups, long-chain sulfonate groups, and benzenesulfonic acid groups can effectively improve the high-temperature stability of polymers in an aqueous solution. Quaternary ammonium groups and pyrrole rings can enhance the polymer adsorption with clay under high temperatures and high salinity conditions due to charge attraction. However, these functional groups hinder the clay dispersion and reduce the stability of drilling fluids. Hydration groups, such as sulfonic and carboxylic acid groups, can better maintain the colloidal stability of drilling fluids under high temperatures and high salinity, and benzene sulfonic acid groups are the optimal hydration groups. After the polymer is adsorbed on the clay surface, the benzene sulfonic acid group assists in forming a thicker hydration film on the clay surface, effectively hindering the damage of high temperature and high salinity on the clay. The findings and observations of this study provide theoretical support for the development of high-temperature and salt resistance polymers for water-based drilling fluids of ultra-deep wells.

AbstractOwing to the synthesis complexity and environmental hazards for the preparation of paraffin sealants by conventional methods, an alternative strategy for paraffin microspheres preparation was still required. Herein, a simplified and economic method based on CO2/N2 switchable paraffin emulsion that was stabilized by surfactant tween-80/span-80 system, was proposed for paraffin microspheres preparation. Paraffin microspheres were obtained upon CO2-induced stability changes of emulsion. The prepared paraffin microsphere has a small mean diameter of 8814.5 nm which meets the demand for the particle size of practical production. With the paraffin microsphere dosage of 0.5%, the mud cake permeability decreased to 50.4%, which indicates the good plugging performance of microspheres. When repeatedly preparing the separated aqueous phase and the recovered emulsion containing dissolved emulsion, it was found that the mean diameter of paraffin microspheres changed slight, which indicates the recyclability of switchable solvent. Paraffin microspheres, as plugging additive, pose remarkable effects on other properties of drilling fluid. It was found that the density decreased from 1.05 g/cm3 to 0.89 g/cm3, AV from 4.0 to 10.50, PV from 1.0 to 7.50, YP from 1.0 to 3.0, and FLAPI decrease continually with the paraffin microspheres dosage increases to 2.5%. The recovery rate of shale is above 80% with the introduction of paraffin microspheres, which indicates that paraffin microspheres emulsion has good compatibility with drilling fluid matrix in a certain range. Herein, a paraffin microspheres preparation method based on CO2/N2 switchable emulsion is also proposed which has wide application in the preparation of paraffin microspheres.

AbstractNowadays, there has been a recognition of the remarkable potential of nanofluids and microorganisms as eco-friendly agents for enhanced oil recovery. on the other hand, one of the unique strategies for boosting hydrocarbon recovery is altering the wettability of the rock surface of oil and gas reservoirs. Herein, a nanohybrid that combines graphene oxide (GO) and silica (SiO2) was synthesized using a low-temperature, facile, and eco-friendly approach (sol-gel). GO-SiO2 nanocomposite was characterized with the aid of XRD, SEM, and FTIR analyses. Afterward, Nanofluids with different concentrations (0.005, 0.01, 0.015, and 0.02 wt%) of GO-SiO2 nanocomposite at various ratios (1:1, 1:2, and 2:1) were prepared using a surfactant-free and pH-neutral approach with a salinity of 30,000 ppm. The results of the Zeta potential measurement reveal that the manufactured nanofluids have great stability and the ratio of 1:1 was the most effective ratio for improving the reservoir wettability change from oil-wet to water-wet. At a higher temperature of 80 °C compared to the ambient condition of 25 °C, a more significant change in wettability was observed (23° to 161°). At the optimal concentration of nanofluid (0.015 wt%), the contact angle increased from 23° (on a non-treated surface) to 161°. These findings suggest that GO-SiO2 has great potential as an affordable, flexible, and environmentally friendly natural nanofluid, particularly under harsh conditions for the EOR process.

AbstractIn this work, the potential of an alginate hydrogel stabilized Pickering emulsion liquid membrane (PELM) for methylene blue (MB) extraction from aqueous solution was investigated. The waste cooking oil (WCO) was used as a green diluent, aliquat 336 was used as a carrier, and potassium hydroxide (KOH) was used as a stripping agent to synthesize PELM. The use of WCO replaces the hazardous and ecologically harmful petroleum-based organic solvents that are frequently employed in PELM production. The MB removal was maximum at internal phase concentration 1:5, initial external feed phase concentration 5 ppm, emulsifier concentration 1% (w/w), carrier concentration 20% (w/w) and O/A ratio 1:1. The mechanism of MB extraction by PELM was elucidated. The maximum extraction efficiency was 91.58% at optimum condition. The kinetic study revealed that the MB extraction by PELM followed a zero-order reaction. Furthermore, thermodynamic analysis indicated that the extraction process was both endothermic and spontaneous in nature. Overall, the findings of this study demonstrate the potential of PELM as a promising technique for the extraction of MB from aqueous solutions using alginate hydrogel as an eco-friendly and sustainable materials.

AbstractThe influence of high pressure processing (HPP) and polysaccharides on the structure and emulsifying properties of lactoferrin (LF) has been investigated by fluorescence, circular dichroism, FTIR, dynamic light scattering, physical stability, confocal laser scanning microscopy, and microrheology measurements. Compared with LF alone, the presence of xanthan gum (XG) inhibited the exposure of hydrophobic core in LF caused by HPP to a certain extent. HPP slightly changed the secondary structure of LF, while the addition of XG expanded the effect. 200 MPa treatment was favorable for LF-XG complexes to form ordered structure, while higher pressure decreased the content of α-helix. HPP treatment or XG addition both led LF molecules to unfold, while the combination of them caused LF to fold under certain conditions. Droplet sizes of LF-XG stabilized emulsions were smallest under 400 MPa. HPP increased the charges on the surface of droplets. HPP caused the oil droplets closer to spherical, more evenly distributed and reduced the flocculation among droplets. The Addition of 0.3 wt% XG or combination of 0.2 wt% XG and HPP could maximize the physical stability of emulsions. By altering the molecular structure of LF or LF-XG, HPP, and XG increased the viscoelasticity of emulsions.

AbstractMost of the oil reserves have remained unrecovered during primary and secondary recovery scenarios which raise the need for novel and more useful recovery methods to produce the unrecovered oil and increase the recovery factor as an Enhanced oil recovery method. As the most common oil recovery method, the performance of the water injection can be further enhanced by adding polymers to water by the mobility control mechanism. Nanoparticle and nanohybrid flooding are one of those novel methods which can recover oil using wettability alteration and IFT reduction mechanisms. In this study, we synthesized polyacrylamide-based nanohybrids such as graphene oxide (GO)/PAM and carbon nanotube (CNT)/PAM combine the advantages of both nanoparticle and polymer flooding using a novel and simple method. The effect of different mechanisms involved such as wettability alteration, IFT reduction, and mobility control were studied separately in form of contact angle, IFT, and viscosity measurements and in combination with each other in the form of coreflooding tests were studied. The stability of the synthesized nanohybrids against temperature and salinity was investigated using TGA and bulk tests. The effectiveness of these novel nanohybrids was never investigated to this extent. Our investigation showed that GO/PAM nanohybrids had better performance in IFT reduction and mobility control and CNT/PAM in wettability alteration. During coreflooding tests, the GO/PAM showed the highest light and heavy oil recoveries with recovering 63.8% and 28.57%, respectively, in comparison to CNT/PAM with recovery factors of 60.95% and 25.71%. Both of the nanohybrids showed great performance in oil recovery due to wettability alteration and IFT reduction but the GO/PAM showed the best performance because of its higher viscosity which made the mobility control of the injected fluid much better.

AbstractThe side effects of antibiotics on humans and ambient environment have aroused huge attention from related researchers. In this article, the performances and mechanism of photodegradation of tetracycline (TC) were examined by employing semiconducting polymer microspheres obtained with an emulsion-solvent-evaporation approach. Under the excitation of visible-light, as-prepared semiconducting polymer microspheres show outstanding photocatalytic ability and excellent stability for TC-derived antibiotics. Compared with corresponding semiconducting polymer powders, the adsorption and photocatalytic rates of TC by polymer-based microspheres increased by 8.07 and 6.79 times, respectively. These performance improvements in photodegradation are mainly ascribed to the larger specific surface area and longer conjugation length of as-prepared spherical structure. Characterization of electron spin resonance demonstrates that the primary active species functioning for efficient photodegradations of TC are superoxide radical, hydrogen peroxide, and hole. These results indicated that semiconducting polymer microspheres can serve as efficient photocatalysts for removing destructive TC-derived antibiotics from wastewaters.

AbstractCurcumin (CUR) is a natural compound extracted from turmeric (Curcuma longa), which has been reported to be a promising anti-cancer drug in various cancers. However, poor water solubility and low bioavailability posed a challenge for clinical application of curcumin. In this work, four CUR prodrugs, namely PEG4000-SS-CUR, PEG1500-SS-CUR, PEG4000-SeSe-CUR and PEG1500-SeSe-CUR were synthesized. These four CUR prodrugs have high CUR loading content and can self-assemble into spherical nanoparticles (NPs) with particle size of 90–190 nm in aqueous solution. The four CUR prodrug NPs exhibit good colloidal stability in PBS buffer and promoted drug release in response to GSH. Due to the enhanced water solubility, the four CUR prodrug NPs all exhibit reduced cellular uptake amount as compared to CUR in in vitro cellular uptake study. The four CUR prodrug NPs exhibit similar cytotoxicity against 22Rv1 cells as compared to free CUR while PEG4000-SeSe-CUR NPs exhibit the highest cytotoxicity and induce the highest cell apoptosis ratio against 4T1 cells in in vitro antitumor effect study. PEG4000-SeSe-CUR NPs developed in this work were proven to be an effective nanoformulation of CUR against 4T1 cells.